Cas no 893734-67-3 (Methyl 5-(3-chlorophenyl)nicotinate)

• Product Name: Methyl 5-(3-chlorophenyl)nicotinate
• CAS No: 893734-67-3
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 1031180
• PubChem ID: 20099850
• Update Time: 2025-04-20

Methyl 5-(3-chlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-chlorophenyl)nicotinate
• Methyl 5-(3-chlorophenyl)nicotite
• methyl 5-(3-chlorophenyl)pyridine-3-carboxylate
• DTXSID80602420
• 5-(3-Chloro-phenyl)-nicotinic acid methyl ester
• KJVOSFMLXLCEIL-UHFFFAOYSA-N
• SCHEMBL4592371
• BB 0223237
• Methyl5-(3-chlorophenyl)nicotinate
• J-522397
• AKOS004116374
• 893734-67-3
• DB-265463

• MDL： MFCD06802184
• Inchi： 1S/C13H10ClNO2/c1-17-13(16)11-5-10(7-15-8-11)9-3-2-4-12(14)6-9/h2-8H,1H3
• InChI Key： KJVOSFMLXLCEIL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=NC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų